3-O-Methyl 6-keto 17beta-estradiol 17-O-tetrahydropyran
3-O-Methyl 6-keto 17beta-estradiol 17-O-tetrahydropyran
Brand Name:
Vulcanchem
CAS No.:
174497-42-8
VCID:
VC21146064
InChI:
InChI=1S/C24H32O4/c1-24-11-10-17-16-7-6-15(26-2)13-19(16)21(25)14-18(17)20(24)8-9-22(24)28-23-5-3-4-12-27-23/h6-7,13,17-18,20,22-23H,3-5,8-12,14H2,1-2H3/t17-,18-,20+,22+,23?,24+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC
Molecular Formula:
C24H32O4
Molecular Weight:
384.5 g/mol
3-O-Methyl 6-keto 17beta-estradiol 17-O-tetrahydropyran
CAS No.: 174497-42-8
Cat. No.: VC21146064
Molecular Formula: C24H32O4
Molecular Weight: 384.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 174497-42-8 |
|---|---|
| Molecular Formula | C24H32O4 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C24H32O4/c1-24-11-10-17-16-7-6-15(26-2)13-19(16)21(25)14-18(17)20(24)8-9-22(24)28-23-5-3-4-12-27-23/h6-7,13,17-18,20,22-23H,3-5,8-12,14H2,1-2H3/t17-,18-,20+,22+,23?,24+/m1/s1 |
| Standard InChI Key | XTZUNKVZLDGOEJ-ZTLVKAOKSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC |
| SMILES | CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC |
| Canonical SMILES | CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC |
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